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Compound of Interest

Compound Name: 12-Oxotriacontanoic acid

Cat. No.: B15439394 Get Quote

Disclaimer: Specific experimental data, including a confirmed CAS number, detailed

experimental protocols, and defined biological activities for 12-Oxotriacontanoic acid, are not

readily available in public scientific literature. This guide provides a comprehensive overview

based on established principles of very-long-chain fatty acid (VLCFA) chemistry and biology,

offering a foundational resource for researchers and drug development professionals.

Introduction
12-Oxotriacontanoic acid is a very-long-chain keto fatty acid (VLKFA) with a 30-carbon

backbone and a ketone group at the 12th position. As a member of the VLCFA family, it is

presumed to play roles in various biological processes, including membrane structure and

cellular signaling. This document outlines the probable identification characteristics, potential

synthetic approaches, and plausible biological significance of this molecule, drawing parallels

from closely related and better-studied long-chain fatty acids.

Chemical Identification and Properties
While a specific CAS Registry Number for 12-Oxotriacontanoic acid has not been identified in

available databases, its positional isomer, 13-Oxotriacontanoic acid, is registered under CAS

Number 96338-27-1. The lack of a dedicated CAS number for the 12-oxo variant suggests it is

a rare or novel compound.

Table 1: Predicted Physicochemical Properties of 12-Oxotriacontanoic Acid
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Property Predicted Value Notes

Molecular Formula C30H58O3 Based on structure

Molecular Weight 466.78 g/mol Calculated

Appearance Waxy solid Typical for VLCFAs

Solubility
Insoluble in water, soluble in

organic solvents

Characteristic of long-chain

fatty acids

Spectroscopic Identification
Definitive identification of 12-Oxotriacontanoic acid would rely on a combination of mass

spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

2.1.1. Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass

spectrometry (LC-MS/MS) are powerful techniques for the analysis of fatty acids.[1][2][3] Due

to the low volatility of VLCFAs, derivatization is typically required prior to GC-MS analysis.

Table 2: Predicted Mass Spectrometry Fragmentation for a Derivatized 12-Oxotriacontanoic
Acid (e.g., Methyl Ester)

Fragment Predicted m/z Interpretation

[M]+ > 480
Molecular ion peak of the

methyl ester

[M-31]+ > 449
Loss of the methoxy group

from the ester

Alpha-cleavage ions Variable

Fragmentation adjacent to the

keto group, providing

positional information

McLafferty rearrangement ions Variable
Characteristic fragmentation of

long-chain ketones and esters
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2.1.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy is particularly useful for identifying the carbon skeleton and the position

of functional groups.

Table 3: Predicted ¹³C NMR Chemical Shifts for 12-Oxotriacontanoic Acid

Carbon Position
Predicted Chemical Shift
(ppm)

Rationale

C1 (Carboxyl) 175-185
Typical for a carboxylic acid

carbon[4]

C12 (Keto) 205-220
Characteristic of a ketone

carbonyl carbon[4]

C11, C13 (α to keto) 40-50
Deshielded by the adjacent

carbonyl group

C2 (α to carboxyl) 30-40
Deshielded by the carboxyl

group

C3-C10, C14-C29 20-35
Methylene carbons in a long

aliphatic chain

C30 (Methyl) 10-15 Terminal methyl group[4]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 12-Oxotriacontanoic acid
are not available. The following sections provide generalized methodologies based on

established procedures for similar long-chain keto fatty acids.

General Synthesis of Very-Long-Chain Keto Fatty Acids
The synthesis of a specific VLKFA like 12-Oxotriacontanoic acid would likely involve a multi-

step process. One potential strategy involves the elongation of a shorter-chain fatty acid

precursor followed by oxidation.

Experimental Workflow: A Potential Synthetic Route
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Start with a C12 hydroxy fatty acid ester Protection of the carboxyl group Chain elongation using a C18 synthon (e.g., Grignard reagent) Oxidation of the secondary alcohol to a ketone Deprotection of the carboxyl group 12-Oxotriacontanoic acid

Click to download full resolution via product page

Caption: A generalized synthetic workflow for a very-long-chain keto fatty acid.

Methodology:

Protection: The carboxylic acid of a suitable starting material, such as 12-hydroxydodecanoic

acid, is protected as an ester (e.g., methyl or ethyl ester).

Elongation: The protected hydroxy ester is reacted with a long-chain organometallic reagent,

such as an 18-carbon Grignard or organolithium reagent, to form the 30-carbon backbone.

Oxidation: The secondary alcohol at the 12th position is oxidized to a ketone using a mild

oxidizing agent like pyridinium chlorochromate (PCC) or Dess-Martin periodinane.

Deprotection: The protecting group on the carboxylic acid is removed via hydrolysis to yield

the final product, 12-Oxotriacontanoic acid.

Another approach could involve the use of Meldrum's acid with a long-chain acid chloride to

form a β-ketoester, which can then be further modified.[5]

General Protocol for Identification by GC-MS
Workflow for GC-MS Analysis of VLCFAs

Lipid Sample Lipid Extraction (e.g., Folch method) Derivatization (e.g., Methylation with BF3-Methanol) GC-MS Analysis Data Analysis (Mass spectral library comparison and fragmentation analysis)

Click to download full resolution via product page

Caption: Standard workflow for the analysis of fatty acids by GC-MS.

Methodology:
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Lipid Extraction: Lipids are extracted from the sample matrix using a suitable solvent system,

such as chloroform:methanol (2:1, v/v).

Derivatization: The fatty acids in the lipid extract are converted to their more volatile methyl

esters (FAMEs) by heating with a derivatizing agent like boron trifluoride in methanol.

GC-MS Analysis: The FAMEs are separated on a gas chromatograph equipped with a

suitable capillary column and detected by a mass spectrometer. The mass spectrometer is

operated in electron ionization (EI) mode.[6]

Data Analysis: The resulting mass spectra are compared to spectral libraries for

identification. The fragmentation pattern is analyzed to confirm the structure, including the

position of the keto group.

Potential Biological Significance and Signaling
Pathways
Specific biological activities and signaling pathways for 12-Oxotriacontanoic acid have not

been documented. However, the roles of other VLCFAs and saturated fatty acids provide a

framework for postulating its potential functions.

VLCFAs are essential components of cellular lipids, including sphingolipids and

glycerophospholipids, and are precursors for signaling molecules.[7][8] They are crucial for

maintaining the integrity of biological membranes and are involved in the formation of

protective barriers, such as the skin's lipid barrier and plant cuticular waxes.[9]

Potential Roles of Very-Long-Chain Fatty Acids

Very-Long-Chain Fatty Acids (VLCFAs)

Membrane Structure and Function Cell Signaling (e.g., via Sphingolipids) Formation of Protective Barriers (e.g., Skin, Plant Cuticle) Energy Storage (in Triacylglycerols)
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Caption: Key biological functions of very-long-chain fatty acids.

Saturated fatty acids, in general, can influence cellular processes such as cholesterol

biosynthesis and can have pro-inflammatory or anti-inflammatory effects depending on the

specific fatty acid and cellular context.[10][11][12] It is plausible that 12-Oxotriacontanoic
acid, as a saturated keto-VLCFA, could modulate similar pathways. Further research is

necessary to elucidate its specific biological roles and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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